Cas no 2092513-63-6 (3-(2-fluoroethyl)-3-methylmorpholine)
3-(2-fluoroethyl)-3-methylmorpholine Chemical and Physical Properties
Names and Identifiers
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- Morpholine, 3-(2-fluoroethyl)-3-methyl-
- 3-(2-fluoroethyl)-3-methylmorpholine
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- MDL: MFCD30679564
- Inchi: 1S/C7H14FNO/c1-7(2-3-8)6-10-5-4-9-7/h9H,2-6H2,1H3
- InChI Key: DKBFDEYFHYLAAG-UHFFFAOYSA-N
- SMILES: N1CCOCC1(CCF)C
3-(2-fluoroethyl)-3-methylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-312998-1g |
3-(2-fluoroethyl)-3-methylmorpholine |
2092513-63-6 | 1g |
$0.0 | 2023-09-05 | ||
| Enamine | EN300-312998-1.0g |
3-(2-fluoroethyl)-3-methylmorpholine |
2092513-63-6 | 1.0g |
$0.0 | 2023-02-26 |
3-(2-fluoroethyl)-3-methylmorpholine Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-(2-fluoroethyl)-3-methylmorpholine
3-(2-Fluoroethyl)-3-Methylmorpholine: An Overview of Its Properties and Applications
3-(2-Fluoroethyl)-3-methylmorpholine (CAS No. 2092513-63-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholines, which are widely used in the development of drugs due to their favorable pharmacological properties and ability to modulate various biological targets.
The chemical structure of 3-(2-fluoroethyl)-3-methylmorpholine is characterized by a morpholine ring with a 2-fluoroethyl substituent and a methyl group at the 3-position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.
Recent studies have highlighted the potential of 3-(2-fluoroethyl)-3-methylmorpholine in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against certain bacterial strains, suggesting its potential as an antibacterial agent. The fluorine substitution on the ethyl group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability.
In addition to its antibacterial properties, 3-(2-fluoroethyl)-3-methylmorpholine has also shown promise in the treatment of neurological disorders. Research conducted at a leading pharmaceutical institute found that this compound can effectively modulate specific neurotransmitter receptors, making it a potential candidate for the development of drugs targeting conditions such as anxiety and depression.
The synthetic route for 3-(2-fluoroethyl)-3-methylmorpholine has been well-documented in the literature. One common method involves the reaction of 2-fluoroethanol with 3-methylmorpholine under appropriate conditions. This synthetic approach is scalable and can be readily adapted for large-scale production, making it suitable for industrial applications.
The physicochemical properties of 3-(2-fluoroethyl)-3-methylmorpholine are also noteworthy. It is a colorless liquid with a boiling point of approximately 180°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, which facilitates its use in various chemical reactions and formulations.
In terms of safety, 3-(2-fluoroethyl)-3-methylmorpholine has been evaluated for its toxicity and environmental impact. Toxicity studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety.
The potential applications of 3-(2-fluoroethyl)-3-methylmorpholine extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in polymer synthesis and as a functional additive in coatings and adhesives. Its unique combination of electronic and steric properties makes it an attractive candidate for developing advanced materials with enhanced performance characteristics.
In conclusion, 3-(2-fluoroethyl)-3-methylmorpholine (CAS No. 2092513-63-6) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Ongoing research continues to uncover new possibilities for this molecule, further solidifying its importance in these fields. As more studies are conducted, it is likely that additional uses and benefits will be discovered, contributing to advancements in healthcare and technology.
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